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This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the

stabilization of tin iodide perovskite formulations through the use of additives.

Troubleshooting Guides
This section addresses common issues encountered during the formulation and testing of tin

iodide perovskite devices, offering potential causes and solutions.
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Issue Potential Cause Troubleshooting/Solution

Rapid degradation of

perovskite film in ambient air

Oxidation of Sn²⁺ to Sn⁴⁺ is a

primary degradation pathway,

leading to the formation of SnI₄

and iodine, which further

accelerates degradation in a

cyclic process.[1][2][3][4] This

is often visible as a change in

the film's color from black to

yellow/orange.

Incorporate reducing agents or

antioxidants into the precursor

solution. Additives like tin(II)

fluoride (SnF₂), anilinium

hypophosphite (AHP), and

certain carboxylic acids can

suppress this oxidation.[5][6][7]

[8][9] Processing in an inert

atmosphere (e.g., a nitrogen-

filled glovebox) is crucial to

minimize exposure to oxygen

and moisture.[10]

Low Power Conversion

Efficiency (PCE)

High density of defect states

(e.g., tin vacancies,

undercoordinated Sn²⁺ ions)

act as non-radiative

recombination centers,

reducing Voc and FF.[5][11]

[12] Poor film morphology with

pinholes and small grain sizes

can lead to current leakage

and recombination at grain

boundaries.[13][14]

Utilize additives for defect

passivation. Lewis bases can

passivate Sn²⁺ defects.[5]

Guanidinium iodide (GAI) can

passivate defects at the

surface and grain boundaries.

[15] Additives like SnF₂ and

GAI can also improve film

morphology by promoting grain

growth and creating a more

uniform layer.[5][15]
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Poor device reproducibility

Inconsistent crystallization of

the perovskite film leads to

variations in morphology and

defect density.[16] Impurities in

precursor materials,

particularly SnI₂, can introduce

variability.[17]

Employ additives that

modulate crystallization

kinetics. Guanidinium iodide

can retard crystallization,

leading to larger grain sizes

and more uniform films.[15]

The use of an anti-solvent

dripping step during spin-

coating can induce rapid and

uniform crystallization.[18]

Ensure the use of high-purity

SnI₂.[17]

Phase separation of additives

High concentrations of certain

additives, such as SnF₂, can

lead to their aggregation and

phase separation within the

perovskite film, creating

pinholes and negatively

impacting device performance.

[5]

Optimize the concentration of

the additive. For SnF₂,

concentrations are typically

kept below 10 mol%.[5]

Anilinium hypophosphite (AHP)

has been shown to prohibit the

phase separation of SnF₂ by

forming a double-salt complex.

[8]

Frequently Asked Questions (FAQs)
Q1: What is the primary role of SnF₂ as an additive in tin iodide perovskite formulations?

A1: Tin(II) fluoride (SnF₂) is a multifunctional additive primarily used to suppress the oxidation

of Sn²⁺ to Sn⁴⁺, a major degradation pathway.[19] It also helps to reduce the concentration of

tin vacancies, which act as p-dopants and recombination centers.[20][21] Additionally, SnF₂ can

improve the morphology of the perovskite film.[5] However, it is crucial to optimize its

concentration, as excess SnF₂ can lead to phase separation.[5]

Q2: How does guanidinium iodide (GAI) improve the stability of tin iodide perovskites?

A2: Guanidinium iodide (GAI) is a large organic cation that can be incorporated into the

perovskite structure. Its primary roles include:
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Defect Passivation: The guanidinium cation (GA⁺) can passivate defects at the surface and

grain boundaries of the perovskite film, reducing non-radiative recombination.[15]

Morphology Control: The introduction of GA⁺ can slow down the crystallization process,

resulting in larger, more uniform perovskite grains.[15]

Structural Stabilization: The strong hydrogen bonding between the GA⁺ cation and the iodide

anions in the perovskite lattice can enhance the overall structural stability.[22]

Q3: Are there alternatives to SnF₂ for reducing tin oxidation?

A3: Yes, several other additives can act as reducing agents or antioxidants to prevent the

oxidation of Sn²⁺. These include:

Hypophosphorous acid (H₃PO₂) and its salts: Anilinium hypophosphite (AHP) has been

shown to be an effective co-additive with SnF₂, preventing its phase separation and

improving device stability.[8][9]

Carboxylic Acids: Certain carboxylic acids can help in the formation of stable perovskite films

with reduced defect densities.[7]

Other Reducing Agents: Researchers have explored various other reducing agents like

hydrazine derivatives and ascorbic acid.[23][24]

Q4: What is the mechanism behind the cyclic degradation of tin iodide perovskites in air?

A4: The degradation of tin iodide perovskites in the presence of oxygen and moisture is a cyclic

process.[1][2]

Oxidation: Sn²⁺ in the perovskite is oxidized by oxygen to Sn⁴⁺, leading to the formation of

tin(IV) iodide (SnI₄).[1][25]

Hydrolysis and Iodine Formation: SnI₄ reacts with moisture (H₂O) to form hydriodic acid (HI),

which is then oxidized by oxygen to produce iodine (I₂).[1][2]

Further Oxidation: The newly formed iodine is highly reactive and can further oxidize the

perovskite, creating more SnI₄ and perpetuating the degradation cycle.[1][2]
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Quantitative Data Summary
The following tables summarize the impact of various additives on the performance and

stability of tin iodide perovskite solar cells, as reported in the literature.

Table 1: Effect of Tin Halide Additives on CsSnI₃-based Perovskite Solar Cells[11]

Additive

Power
Conversion
Efficiency
(PCE)

Open-
Circuit
Voltage
(Voc)

Short-
Circuit
Current
Density
(Jsc)

Fill Factor
(FF)

Stability
(after 100
hours)

SnBr₂ 4.3% 0.26 V 26.5 mA/cm² 0.62

Maintained

initial

efficiency

SnCl₂ 3.5% 0.22 V 25.8 mA/cm² 0.61
Significant

degradation

SnF₂ 3.8% 0.24 V 26.1 mA/cm² 0.60
Moderate

degradation

Table 2: Performance of (FA)ₓ(MA)₁₋ₓSnI₃-based Solar Cells[18]

Perovskite Composition Average PCE

(FA)₀.₇₅(MA)₀.₂₅SnI₃ 7.29% ± 0.55%

Table 3: Performance of Mixed Tin-Lead Perovskite Solar Cells[26]

Perovskite
Composition

PCE Voc Jsc FF

(FASnI₃)₀.₆(MAP

bI₃)₀.₄
15.08% 0.795 V 26.86 mA/cm² 70.6%
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Experimental Protocols
Protocol 1: Fabrication of Tin Iodide Perovskite Solar Cells with Additives

This protocol outlines a general procedure for fabricating tin iodide perovskite solar cells,

incorporating the use of additives. Note: All procedures should be carried out in a nitrogen-filled

glovebox to minimize exposure to oxygen and moisture.

Substrate Preparation:

Etch FTO (Fluorine-doped Tin Oxide) coated glass substrates using a suitable method

(e.g., with hydrochloric acid).[27]

Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water,

acetone, and isopropanol.[27]

Deposit an electron transport layer (ETL), such as a compact layer of TiO₂, onto the FTO

substrate and anneal at a high temperature.[11][27]

Perovskite Precursor Solution Preparation:

Prepare a stock solution of the desired tin iodide perovskite (e.g., FASnI₃) by dissolving

the precursor salts (e.g., FAI and SnI₂) in a suitable solvent mixture, such as DMF:DMSO

(4:1 v/v).[11]

Incorporate the desired additive (e.g., SnF₂, GAI) into the precursor solution at a

predetermined molar ratio (e.g., 10 mol% with respect to SnI₂).[11][26]

Stir the solution until the additive is fully dissolved.

Perovskite Film Deposition:

Spin-coat the precursor solution onto the ETL-coated substrate.

During the spin-coating process, an anti-solvent (e.g., chlorobenzene or diethyl ether) can

be dripped onto the substrate to induce rapid crystallization.[18][26]
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Anneal the perovskite film on a hotplate at a specified temperature and duration (e.g.,

100°C for 5-10 minutes).[26]

Deposition of Hole Transport Layer (HTL) and Metal Electrode:

Deposit an HTL, such as Spiro-OMeTAD, on top of the perovskite layer by spin-coating.

[11]

Complete the device by depositing a metal electrode (e.g., gold or silver) through thermal

evaporation.[11]
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Caption: Cyclic degradation mechanism of tin iodide perovskite in the presence of oxygen and

moisture.
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Common Issues in Tin Iodide Perovskites

Additive Solutions

Improved Properties
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Enhanced Stability
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Improved Reproducibility
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Caption: Role of common additives in addressing instability issues in tin iodide perovskites.
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Start: Substrate Cleaning

ETL Deposition & Annealing

Prepare Perovskite Precursor
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Caption: General experimental workflow for fabricating tin iodide perovskite solar cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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